Cas no 72228-40-1 (Methyl 2-(1-methyl-1H-indol-3-yl)propanoate)

• Product Name: Methyl 2-(1-methyl-1H-indol-3-yl)propanoate
• CAS No: 72228-40-1
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 2126416
• Update Time: 2023-08-04

Methyl 2-(1-methyl-1H-indol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-methyl-1H-indol-3-yl)propanoate
• NVJDFTIOQRVZSQ-UHFFFAOYSA-N
• methyl 2-methyl-2-(1-methyl-3-indolyl)acetate
• Methyl 2-(1-methyl-1H-indol-3-yl)propanoate

• Inchi： 1S/C13H15NO2/c1-9(13(15)16-3)11-8-14(2)12-7-5-4-6-10(11)12/h4-9H,1-3H3
• InChI Key： NVJDFTIOQRVZSQ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1=CN(C)C2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• XLogP3: 2.4
• Topological Polar Surface Area: 31.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives